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This technical guide provides a comprehensive overview of the structural elucidation of M
1145, a novel glycolipid. The information is tailored for researchers, scientists, and drug
development professionals, presenting key data in a structured format, detailing experimental
protocols, and visualizing the elucidated structure and analytical workflow.

Introduction

M 1145 has been identified as the molecular ion (M-H) for the novel glycolipid, 1,2-diacyl-sn-
glycero-3-pyrophosphoryl-GlcNAc-ManNAcA (DGP-disaccharide).[1] Its structural
determination was accomplished through advanced mass spectrometry techniques, which
provided detailed insights into its composition and the connectivity of its constituent moieties.
This guide summarizes the key findings and the methodologies employed in this process.

Structural Characterization

The structure of M 1145 was primarily determined through collision-activated dissociation
(CAD) tandem mass spectrometry (MS/MS). The analysis of the fragment ions provided the
necessary evidence to piece together the final structure.

Table 1: Key Structural Information for M 1145
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Attribute Description Source

Compound Class Glycolipid [1]

1,2-diacyl-sn-glycero-3-

Proposed Structure pyrophosphoryl-GIcNAc- [1]
ManNACcA
Molecular lon (M-H)~ m/z 1145 [1]

Mass Spectrometry Data

The structural elucidation of M 1145 relied heavily on the interpretation of its fragmentation
pattern in negative ion mode Fast Atom Bombardment (FAB) mass spectrometry and MS/MS

analysis.

Table 2: Summary of Key Mass Spectrometry Fragmentation Data for M 1145

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/figure/MS-MS-CAD-spectrum-of-the-m-z-1145-fragment-ion-Details-are-provided-under-Materials_fig4_13692275
https://www.researchgate.net/figure/MS-MS-CAD-spectrum-of-the-m-z-1145-fragment-ion-Details-are-provided-under-Materials_fig4_13692275
https://www.researchgate.net/figure/MS-MS-CAD-spectrum-of-the-m-z-1145-fragment-ion-Details-are-provided-under-Materials_fig4_13692275
https://www.benchchem.com/product/b561582/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-structural-elucidation-of-m-1145
https://www.benchchem.com/product/b561582/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-structural-elucidation-of-m-1145
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561582?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Significance in

Proposed
Fragment lon (m/z) . Structural Source
Structure/ldentity L
Elucidation
[M-H]~ of 1,2-diacyl-
sn-glycero-3- Molecular ion of the
1145 o [1]
pyrophosphoryl- novel glycolipid.

GIcNAc-ManNAcA

Results from the loss
Diacylglyceropyropho of the GIcNAc-
795 ylgly pyrop 1]
sphate ManNACA

disaccharide.

207 Diacylglyceropyropho Water loss from the ]
sphate - H20 m/z 725 fragment.

Characteristic

fragment of the
ManNAcA-GIcNAc-1- ) )
579 disaccharide [1]
pyrophosphate
pyrophosphate

moiety.

Characteristic
ManNAcA-GIcNAc-1- fragment of the
499 _ . [1]
phosphate disaccharide

phosphate moiety.

Experimental Protocols

The following section details the key experimental methodology used for the structural analysis
of M 1145.

4.1. Mass Spectrometry

« lonization Technique: Negative ion Fast Atom Bombardment (FAB) mass spectrometry was
utilized to generate the initial ions from the purified sample.[1]
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o Tandem Mass Spectrometry (MS/MS): Collision-Activated Dissociation (CAD) was performed
on the prominent fragment ion at m/z 1145.[1] This technique involves the fragmentation of a

selected ion by collision with a neutral gas, allowing for the detailed structural analysis of the
precursor ion.

Visualizations

5.1. Proposed Structure of M 1145
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Caption: Proposed structure of M 1145 (DGP-disaccharide).

5.2. Experimental Workflow for Structural Elucidation
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Caption: Experimental workflow for the structural elucidation of M 1145.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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